BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl (4-bromopyridin-2-yl)carbamate
chemical and physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

tert-Butyl (4-bromopyridin-2-
Compound Name:
yl)carbamate

Cat. No.: B112265

An In-depth Technical Guide to tert-Butyl (4-
bromopyridin-2-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and potential applications of tert-Butyl (4-bromopyridin-2-
yl)carbamate. The information is intended for professionals in the fields of chemical research
and drug development.

Chemical Identity and Structure

tert-Butyl (4-bromopyridin-2-yl)carbamate is a heterocyclic compound featuring a pyridine
ring substituted with a bromine atom and a tert-butoxycarbonyl (Boc) protected amine group.[1]
The Boc group serves as a common protecting group for amines in organic synthesis.[2] The
presence of the bromine atom and the protected amine on the pyridine scaffold makes this
compound a valuable intermediate for creating more complex molecules through various cross-
coupling reactions and further functionalization.
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Identifier Value

IUPAC Name tert-butyl N-(4-bromopyridin-2-yl)carbamate
CAS Number 207799-10-8

Molecular Formula C10H13BrN202[1]

Molecular Weight

273.13 g/mol [3]

InChl Key

IRRRVCLDPODLJIG-UHFFFAOYSA-NI[1]

Canonical SMILES

CC(C)(C)OC(=0)NC1=NC=C(C=C1)Br

Physical and Chemical Properties

The physical and chemical properties of tert-Butyl (4-bromopyridin-2-yl)carbamate are

summarized below. These properties are crucial for its handling, storage, and application in

experimental settings.

Property

Value

Physical Form

Solid

Boiling Point 296.7 °C at 760 mmHg[1]
Density 1.5+0.1 g/lcm3[1]

Flash Point 133.2 °C[1]

Refractive Index 1.573[1]

Vapor Pressure

0.001 mmHg at 25°C[1]

Polar Surface Area

51.2 A?[1]

XLogP3

2.4[1]

Synthesis Protocol

A general experimental procedure for the synthesis of tert-Butyl (4-bromopyridin-2-

yl)carbamate involves the protection of the amino group of 2-amino-4-bromopyridine with di-
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tert-butyl dicarbonate (Boc20).[4]

Materials:

e 4-bromopyridin-2-amine

» Di-tert-butyl dicarbonate (Bocz0)

e Anhydrous Tetrahydrofuran (THF)

e Lithium bis(trimethylsilyl)amide (LIHMDS) or a similar strong base

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Ethyl acetate (EtOAC)

o Water

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

Dissolve 4-bromopyridin-2-amine in anhydrous THF.[4]
e Cool the solution to -5 °C.[4]

e Slowly add a 1M solution of lithium bis(trimethylsilyl)amide in hexane and stir for 10 minutes
at this temperature.[4]

e Add di-tert-butyl dicarbonate to the reaction mixture.[4]
» Allow the mixture to warm to room temperature and continue stirring for 1 hour.[4]
e Quench the reaction by adding a saturated aqueous solution of ammonium chloride.[4]

o Extract the product with ethyl acetate.[4]
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o Combine the organic layers and wash sequentially with water and brine.[4]

» Dry the organic layer over anhydrous sodium sulfate.[4]

o Concentrate the solution under reduced pressure to yield the final product.[4]

This procedure has been reported to afford the target product in high yield (96%).[4]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8847771.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8847771.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8847771.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8847771.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

in anhydrous THF

:

[Dissolve 4-bromopyridin-2-amine

—

Cool to -5°C and add
LiIHMDS solution

:

Add Di-tert-butyl dicarbonate
(Boc)20

Stir at room temperature
for 1 hour
EE

:

Quench with saturated
aqg. NH4Cl

N 2 S

:

xtract with Ethyl Acetate (EtOAC)

——

:

Wash with H20 and Brine,
then dry over Na2SOa

:
¢
:

Concentrate under
reduced pressure

—

tert-Butyl
(4-bromopyridin-2-yl)carbamate

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl (4-bromopyridin-2-yl)carbamate.
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Applications in Research and Drug Development

tert-Butyl (4-bromopyridin-2-yl)carbamate is primarily used as a building block in organic
synthesis, particularly in the development of pharmaceutical compounds. The carbamate
functional group is a structural motif found in numerous therapeutic agents.[2]

The pyridine ring is a common scaffold in medicinal chemistry. The bromine atom on the
pyridine ring allows for further molecular elaboration through various palladium-catalyzed
cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination reactions.
This enables the introduction of diverse substituents at the 4-position of the pyridine ring.

The Boc-protected amine at the 2-position can be deprotected under acidic conditions to reveal
the free amine, which can then be used for subsequent reactions, such as amide bond
formation or alkylation, to build more complex molecular architectures.

While there are no specific signaling pathways directly associated with this compound, its
structural relative, 4-aminopyridine, is known to be a potassium channel blocker used in the
treatment of some neurological conditions.[5] Carbamate derivatives of 4-aminopyridine have
been investigated for their potential to restore nerve conduction after spinal cord injury.[5] This
suggests that derivatives synthesized from tert-Butyl (4-bromopyridin-2-yl)carbamate could
be explored for similar biological activities.

Chemical Transformations Intermediate Products

Cross-Coupling Reaction

Synthetic Utility N I
‘ﬂ:unclionalized Pyridine Final Applications
= | Brsite (e.g., Suzuki) i (at C4 position) |
—
— tert-Butyl - Biologically Active Molecules
(4-bromopyridin-2-yl)carbamate s ) (e.g., Kinase Inhibitors)
0ocC site
{Bocsite | - L
= (igﬁjgegorﬁzai;gﬁz) 2-Amino-4-substituted Pyridine

Click to download full resolution via product page

Caption: Logical relationships in the synthetic application of the title compound.
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Spectral Data

Detailed spectral data, including *H NMR, 13C NMR, HPLC, and LC-MS, are typically available
from commercial suppliers.[6] Researchers are advised to consult the certificate of analysis
provided by the supplier for specific batch data.

Safety and Handling

tert-Butyl (4-bromopyridin-2-yl)carbamate is classified with several hazard statements, and
appropriate safety precautions should be taken during its handling and storage.

GHS Hazard Statements Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]
H335 May cause respiratory irritation[1]

Precautionary Measures:

o Handling: Use only in a well-ventilated area.[1] Avoid breathing dust, fumes, gas, mist,
vapors, or spray.[1] Wash hands and any exposed skin thoroughly after handling.[1] Do not
eat, drink, or smoke when using this product.[1] Wear protective gloves, protective clothing,
and eye/face protection.[1]

» Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed in
a dark place under an inert atmosphere. Recommended storage temperature is between 2-
8°C.

» First Aid: In case of contact with eyes, rinse cautiously with water for several minutes.[1] If on
skin, wash with plenty of water.[1] If swallowed, get medical help.[1] If inhaled, move the
person to fresh air.[1]

Conclusion
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tert-Butyl (4-bromopyridin-2-yl)carbamate is a key synthetic intermediate with significant
potential in the fields of medicinal chemistry and drug discovery. Its well-defined chemical and
physical properties, coupled with its versatile reactivity, make it a valuable building block for the
synthesis of a wide range of complex nitrogen-containing heterocyclic compounds. Proper
handling and storage procedures are essential to ensure safety and maintain the integrity of
the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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